3,5-Dinitrobenzotrifluoride
3,5-Dinitrobenzotrifluoride
Brand Name:
Vulcanchem
CAS No.:
401-99-0
VCID:
VC20842264
InChI:
InChI=1S/C7H3F3N2O4/c8-7(9,10)4-1-5(11(13)14)3-6(2-4)12(15)16/h1-3H
SMILES:
C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(F)(F)F
Molecular Formula:
C7H3F3N2O4
Molecular Weight:
236.1 g/mol
3,5-Dinitrobenzotrifluoride
CAS No.: 401-99-0
Cat. No.: VC20842264
Molecular Formula: C7H3F3N2O4
Molecular Weight: 236.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 401-99-0 |
|---|---|
| Molecular Formula | C7H3F3N2O4 |
| Molecular Weight | 236.1 g/mol |
| IUPAC Name | 1,3-dinitro-5-(trifluoromethyl)benzene |
| Standard InChI | InChI=1S/C7H3F3N2O4/c8-7(9,10)4-1-5(11(13)14)3-6(2-4)12(15)16/h1-3H |
| Standard InChI Key | QZADIXWDDVQVKM-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(F)(F)F |
| Canonical SMILES | C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(F)(F)F |
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